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Introduction
Isopyrazam is a broad-spectrum pyrazole-carboxamide fungicide widely used in agriculture to

control a variety of fungal diseases in crops. Its mode of action involves the inhibition of

succinate dehydrogenase (SDH), a key enzyme in the mitochondrial respiratory chain and the

tricarboxylic acid (TCA) cycle. While effective against target fungi, the introduction of

isopyrazam into the environment raises concerns about its potential impact on non-target

organisms, particularly within aquatic ecosystems. This technical guide provides a

comprehensive overview of the toxicological effects of isopyrazam on a range of non-target

aquatic organisms, including fish, invertebrates, and algae. The information is compiled from

various ecotoxicological studies and regulatory assessments, presenting quantitative data,

experimental methodologies, and the underlying mechanism of action.

Data Presentation: Acute and Chronic Toxicity of
Isopyrazam to Aquatic Organisms
The following tables summarize the key toxicity endpoints for isopyrazam across different

trophic levels in aquatic environments. These values, expressed as LC50 (lethal concentration

for 50% of the population), EC50 (effective concentration for 50% of the population), and

NOEC (no observed effect concentration), are crucial for environmental risk assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b032586?utm_src=pdf-interest
https://www.benchchem.com/product/b032586?utm_src=pdf-body
https://www.benchchem.com/product/b032586?utm_src=pdf-body
https://www.benchchem.com/product/b032586?utm_src=pdf-body
https://www.benchchem.com/product/b032586?utm_src=pdf-body
https://www.benchchem.com/product/b032586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Acute and Chronic Toxicity of Isopyrazam to Fish

Species Endpoint Duration Value (mg/L) Reference

Oncorhynchus

mykiss (Rainbow

Trout)

96-h LC50 96 hours 0.00007 (70 nM) [1]

Cyprinus carpio

(Common Carp)
96-h LC50 96 hours 0.0258 [2]

Pimephales

promelas

(Fathead

Minnow)

28-d NOEC 28 days 0.00287 [2]

Danio rerio

(Zebrafish)

Embryo

96-h LC50 96 hours
0.00014 (140

nM)
[1]

Table 2: Acute and Chronic Toxicity of Isopyrazam to Aquatic Invertebrates

Species Endpoint Duration Value (mg/L) Reference

Daphnia magna

(Water Flea)
48-h EC50 48 hours 0.044 [2]

Daphnia magna

(Water Flea)
21-d NOEC 21 days 0.013 [2]

Table 3: Toxicity of Isopyrazam to Aquatic Plants (Algae)

Species Endpoint Duration Value (mg/L) Reference

Raphidocelis

subcapitata
72-h ErC50 72 hours 1.792 [2]

Lemna gibba 7-d EC50 7 days > 0.5 [2]
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Experimental Protocols
The ecotoxicological data presented in this guide are primarily derived from studies conducted

following standardized international guidelines, predominantly those established by the

Organisation for Economic Co-operation and Development (OECD). These protocols ensure

the reliability and comparability of the results.

Fish Acute Toxicity Test (based on OECD Guideline 203)
The acute toxicity of isopyrazam to fish is typically determined using a 96-hour static, semi-

static, or flow-through test.[3][4]

Test Organisms: Commonly used species include rainbow trout (Oncorhynchus mykiss),

common carp (Cyprinus carpio), and zebrafish (Danio rerio).

Test Conditions: Fish are exposed to a range of isopyrazam concentrations in

dechlorinated, aerated water under controlled temperature and light conditions.

Observations: Mortalities and any sublethal effects (e.g., abnormal behavior, morphological

changes) are recorded at 24, 48, 72, and 96 hours.[3]

Endpoint: The primary endpoint is the LC50, the concentration of isopyrazam that is lethal to

50% of the test fish over the 96-hour period.[3]

Daphnia sp. Acute Immobilisation Test (based on OECD
Guideline 202)
The acute toxicity to aquatic invertebrates is commonly assessed using the Daphnia magna

immobilization test.

Test Organisms:Daphnia magna neonates (<24 hours old) are used for the test.[5]

Test Conditions: The daphnids are exposed to a series of isopyrazam concentrations in a

defined culture medium for 48 hours under static conditions.

Observations: The number of immobilized daphnids (those unable to swim) is recorded at 24

and 48 hours.
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Endpoint: The EC50, the concentration at which 50% of the daphnids are immobilized, is

calculated.

Alga, Growth Inhibition Test (based on OECD Guideline
201)
The potential of isopyrazam to inhibit the growth of primary producers is evaluated using an

algal growth inhibition test.[6][7][8][9][10]

Test Organisms: A freshwater green alga, such as Raphidocelis subcapitata (formerly

Pseudokirchneriella subcapitata), is typically used.[10]

Test Conditions: Exponentially growing algal cultures are exposed to various concentrations

of isopyrazam in a nutrient-rich medium under continuous illumination and controlled

temperature for 72 hours.[6][10]

Observations: Algal growth is measured at 24, 48, and 72 hours, typically by cell counts or

spectrophotometric methods.

Endpoint: The ErC50, the concentration that causes a 50% reduction in the growth rate of

the algae, is determined.[10]

Mandatory Visualization
Signaling Pathway: Inhibition of Succinate
Dehydrogenase by Isopyrazam
The primary mode of action of isopyrazam is the inhibition of the succinate dehydrogenase

(SDH) enzyme, also known as Complex II, in the mitochondrial respiratory chain.[11] This

inhibition disrupts cellular respiration and energy production.
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Caption: Inhibition of Succinate Dehydrogenase (SDH) by Isopyrazam in the mitochondrial

respiratory chain.

Experimental Workflow: Aquatic Ecotoxicity Testing
The assessment of the aquatic toxicity of a substance like isopyrazam follows a tiered

approach, starting with standard laboratory tests on representative organisms from different
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Caption: Tiered experimental workflow for assessing the aquatic ecotoxicity of Isopyrazam.

Conclusion
The available data indicate that isopyrazam presents a high risk to certain non-target aquatic

organisms. Fish appear to be particularly sensitive, with very low acute and chronic toxicity

values. Aquatic invertebrates also show high sensitivity, although to a lesser extent than fish.

Algae are the least sensitive group among the tested organisms. The mechanism of toxicity is

directly linked to the disruption of cellular respiration through the inhibition of succinate

dehydrogenase.

This technical guide summarizes the current understanding of the aquatic toxicology of

isopyrazam. It is imperative for researchers, scientists, and drug development professionals to

consider these findings in the environmental risk assessment and stewardship of this fungicide.

Further research into the sublethal and long-term ecosystem-level impacts would provide a

more complete picture of the environmental profile of isopyrazam.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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